Cas no 2413886-03-8 (tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate)

Tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate is a specialized organic compound featuring a sulfanyl group and a trifluoromethoxy group. This compound exhibits notable stability and reactivity, making it suitable for applications in organic synthesis and pharmaceutical research. Its unique structure allows for versatile chemical transformations, contributing to the development of novel compounds with potential therapeutic applications.
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate structure
2413886-03-8 structure
Product Name:tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate
CAS No:2413886-03-8
MF:C14H14F3N3O3S2
MW:393.404470920563
CID:5674432
PubChem ID:165947902
Update Time:2025-07-22

tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-[4-(trifluoromethoxy)phenyl]carbamate
    • EN300-26666374
    • 2413886-03-8
    • tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate
    • Inchi: 1S/C14H14F3N3O3S2/c1-13(2,3)23-12(21)20(10-18-19-11(24)25-10)8-4-6-9(7-5-8)22-14(15,16)17/h4-7H,1-3H3,(H,19,24)
    • InChI Key: JLLYBBDFTWVIAI-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1N(C1C=CC(=CC=1)OC(F)(F)F)C(=O)OC(C)(C)C)=S

Computed Properties

  • Exact Mass: 393.04286815g/mol
  • Monoisotopic Mass: 393.04286815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 121Ų

tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26666374-1.0g
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-[4-(trifluoromethoxy)phenyl]carbamate
2413886-03-8 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26666374-1g
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-[4-(trifluoromethoxy)phenyl]carbamate
2413886-03-8
1g
$0.0 2023-09-12

Additional information on tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate

Introduction to Tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate (CAS No. 2413886-03-8)

Tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate, identified by its CAS number 2413886-03-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both a sulfanyl group and a trifluoromethoxy substituent in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of this compound can be described as a carbamate linkage connecting a tert-butyl group to a phenyl ring that is further functionalized with a trifluoromethoxy moiety. The core of the molecule is the 5-sulfanyl-1,3,4-thiadiazole ring system, which is renowned for its role in various pharmacological applications. Thiadiazoles are particularly interesting due to their ability to interact with multiple biological targets, including enzymes and receptors involved in inflammatory responses, bacterial infections, and even cancer pathways.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in modulating biological processes. The introduction of fluorine atoms, such as in the trifluoromethoxy group, enhances the lipophilicity and metabolic stability of these compounds, which are critical factors for their pharmacokinetic profiles. The tert-butyl group, on the other hand, serves as a protective substituent that can be later modified or removed during further synthetic transformations.

One of the most compelling aspects of Tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play pivotal roles in pain and inflammation. Additionally, its structural features make it a promising candidate for exploring interactions with bacterial enzymes like dihydrofolate reductase (DHFR), which is a key target in antibiotic development.

The 5-sulfanyl-1,3,4-thiadiazole moiety is particularly noteworthy for its ability to engage with biological systems through hydrogen bonding and electrostatic interactions. This property has been exploited in designing molecules that can selectively inhibit pathogenic bacteria without harming host cells. Recent studies have highlighted the compound's potential in disrupting bacterial cell wall synthesis and membrane integrity, offering a novel approach to combating antibiotic-resistant strains.

The trifluoromethoxy group not only enhances the compound's bioavailability but also contributes to its binding affinity by introducing electron-withdrawing effects. This modification has been shown to improve the potency of drug candidates by optimizing their interaction with target proteins. In particular, the fluorine atoms can increase metabolic stability by resisting hydrolysis under physiological conditions, thereby extending the half-life of the drug within the body.

From a synthetic chemistry perspective, Tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate serves as an excellent building block for constructing more elaborate molecules. The carbamate linkage provides a versatile handle for further derivatization through nucleophilic substitution or transesterification reactions. This flexibility allows chemists to fine-tune the properties of the compound—such as solubility or receptor affinity—by introducing additional functional groups or altering existing ones.

In clinical research settings, this compound has been investigated for its potential therapeutic applications in oncology. Preclinical studies have suggested that derivatives of thiadiazole can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. The combination of the sulfanyl and trifluoromethoxy groups appears to synergize with these pathways, creating opportunities for developing targeted therapies that minimize side effects associated with traditional chemotherapeutic agents.

The pharmaceutical industry has also explored this compound as a starting point for developing antiviral agents. The structural motif of thiadiazole has been found to disrupt viral replication cycles by inhibiting essential enzymes or proteins required for viral assembly and entry into host cells. The unique electronic properties imparted by the fluorine substituents may enhance binding interactions with viral targets, potentially leading to more effective antiviral drugs.

Environmental considerations have not been overlooked in the development of this compound. Efforts have been made to optimize synthetic routes that minimize waste generation and utilize sustainable reagents. Green chemistry principles have guided researchers toward methods that reduce energy consumption and hazardous byproducts while maintaining high yields and purity standards. Such approaches align with broader industry goals aimed at reducing the environmental footprint of drug manufacturing processes.

Future directions for research on Tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate may include exploring its role in treating neurodegenerative diseases. Preliminary data suggest that thiadiazole derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. By fine-tuning its chemical structure through computational modeling and experimental validation, scientists hope to uncover new therapeutic strategies that address these challenging disorders.

In conclusion,Tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-N-4-(trifluoromethoxy)phenylcarbamate (CAS No. 2413886-03-8) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its integration into drug discovery pipelines holds immense potential for addressing diverse therapeutic challenges across multiple disease areas—from inflammation and infection to cancer and neurodegeneration. As research continues to uncover new applications for this compound, it will undoubtedly remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.